Cas no 21655-49-2 ((2R,6R)-2,6-Dimethylpiperazine)

(2R,6R)-2,6-Dimethylpiperazine structure
21655-49-2 structure
(2R,6R)-2,6-Dimethylpiperazine
21655-49-2
C6H14N2
114.189
3164593

(2R,6R)-2,6-Dimethylpiperazine Properties

Names and Identifiers

    • (2R,6R)-2,6-Dimethylpiperazine

(2R,6R)-2,6-Dimethylpiperazine Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Ambeed
A537888-1g
trans-2,6-Dimethylpiperazine
21655-49-2 98%
1g
$588.0
Chemenu
CM391051-250mg
trans-2,6-dimethylpiperazine
21655-49-2 95%+
250mg
$276 2022-09-01
Enamine
EN300-99714-1.0g
(2R,6R)-2,6-dimethylpiperazine
21655-49-2
1.0g
$0.0

(2R,6R)-2,6-Dimethylpiperazine Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1R:H2, R:NH3, C:Ni, S:PhMe
Reference
Method for selectively producing cis-2,6-dimethylpiperazine
By Uno, Osamu et al, Jpn. Kokai Tokkyo Koho, From Jpn. Kokai Tokkyo Koho, 08034773, 06 Feb 1996, 08034773, 06 Feb 1996

(2R,6R)-2,6-Dimethylpiperazine Raw materials

(2R,6R)-2,6-Dimethylpiperazine Preparation Products

(2R,6R)-2,6-Dimethylpiperazine Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:21655-49-2)(2R,6R)-2,6-Dimethylpiperazine
A938392
99%
1g
529.0